Cas no 34155-45-8 (N~1~-(Prop-2-en-1-yl)propane-1,3-diamine)
34155-45-8 structure
Product Name:N~1~-(Prop-2-en-1-yl)propane-1,3-diamine
CAS No:34155-45-8
MF:C6H14N2
MW:114.188761234283
CID:2822900
PubChem ID:15313555
Update Time:2025-04-21
N~1~-(Prop-2-en-1-yl)propane-1,3-diamine Chemical and Physical Properties
Names and Identifiers
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- 34155-45-8
- AKOS011558945
- SCHEMBL246857
- DTXCID20522092
- DTXSID40571320
- N-allyl-1,3-diaminopropane
- N~1~-(Prop-2-en-1-yl)propane-1,3-diamine
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- Inchi: 1S/C6H14N2/c1-2-5-8-6-3-4-7/h2,8H,1,3-7H2
- InChI Key: RSHQODNWDOTDCW-UHFFFAOYSA-N
- SMILES: N(CC=C)CCCN
Computed Properties
- Exact Mass: 114.115698455Da
- Monoisotopic Mass: 114.115698455Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 5
- Complexity: 52.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 38.1Ų
N~1~-(Prop-2-en-1-yl)propane-1,3-diamine Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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